Cas no 2171682-47-4 (4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid
• CAS No: 2171682-47-4
• MF: C₁₃H₂₄N₂O₅
• MW: 288.340064048767
• CID: 5965323
• PubChem ID: 165521337
• Update Time: 2025-10-21

4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid
• 4-{[(tert-butoxy)carbonyl]amino}-3-formamido-3-methylhexanoic acid
• EN300-1287812
• 2171682-47-4

• Inchi： 1S/C13H24N2O5/c1-6-9(15-11(19)20-12(2,3)4)13(5,14-8-16)7-10(17)18/h8-9H,6-7H2,1-5H3,(H,14,16)(H,15,19)(H,17,18)
• InChI Key： UUOSYUSMBLBRNP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CC)C(C)(CC(=O)O)NC=O)=O

Computed Properties

• Exact Mass: 288.16852187g/mol
• Monoisotopic Mass: 288.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid (CAS No. 2171682-47-4)

In the realm of synthetic organic chemistry and pharmaceutical intermediates, 4-{(tert-butoxy)carbonylamino}-3-formamido-3-methylhexanoic acid (CAS No. 2171682-47-4) has garnered significant attention due to its versatile applications in drug discovery and peptide synthesis. This compound, often abbreviated as Boc-protected amino acid derivative, serves as a critical building block for designing bioactive molecules. Its structural features—a tert-butoxycarbonyl (Boc) group, a formamido moiety, and a branched hexanoic acid backbone—make it invaluable for modulating solubility, stability, and target specificity in medicinal chemistry.

The growing demand for custom peptide synthesis and small-molecule APIs has propelled interest in this compound, particularly among researchers exploring protease inhibitors and neurological therapeutics. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its utility, as computational models prioritize scaffolds with balanced hydrophilicity and steric properties. Notably, the Boc group in this molecule offers temporary protection for amines during multi-step syntheses, a feature frequently exploited in solid-phase peptide synthesis (SPPS) workflows.

From a synthetic perspective, CAS 2171682-47-4 exemplifies the convergence of green chemistry principles and atom economy. Modern protocols emphasize catalytic methods to install the formamido functionality, reducing reliance on hazardous reagents—a priority aligned with the pharmaceutical industry’s shift toward sustainable manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify its purity, given its role in GMP-compliant production.

Beyond the lab, this compound intersects with trending topics such as personalized medicine and bioconjugation strategies. Its compatibility with click chemistry reactions (e.g., azide-alkyne cycloadditions) enables the development of targeted drug delivery systems, a hotbed of innovation in oncology and immunology. Researchers also leverage its chiral center to explore enantioselective catalysis, addressing demands for optically pure intermediates.

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In summary, 2171682-47-4 represents a nexus of innovation in peptide therapeutics and organocatalysis. As the scientific community prioritizes de novo molecular design and biocompatible materials, this compound’s role is poised to expand, driven by its structural adaptability and alignment with cutting-edge research paradigms.